4-[(Propanoylcarbamothioyl)amino]benzoic acid

• IUPAC Name: 4-(propanoylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C11H12N2O3S/c1-2-9(14)13-11(17)12-8-5-3-7(4-6-8)10(15)16/h3-6H,2H2,1H3,(H,15,16)(H2,12,13,14,17)
• InChI Key: VTEJEPQNWPIFAH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol

Description

“4-[(Propanoylcarbamothioyl)amino]benzoic acid” is a complex organic compound. It contains a benzoic acid moiety (a benzene ring with a carboxylic acid group), an amino group, and a propanoylcarbamothioyl group.

Synthesis Analysis

While specific synthesis methods for “4-[(Propanoylcarbamothioyl)amino]benzoic acid” are not available, similar compounds, such as 4-aminobenzoic acid, can be synthesized through the reduction of 4-nitrobenzoic acid or the Hoffman degradation of the monoamide derived from terephthalic acid.

Scientific Research Applications

Chemical Synthesis and Characterization Research has focused on the synthesis and characterization of compounds derived from benzoic acid, including 4-[(Propanoylcarbamothioyl)amino]benzoic acid. Studies such as those by Radi et al. (2019) explore the synthesis of new Schiff base compounds from 4-amino benzoic acid, highlighting the chemical versatility and potential applications of benzoic acid derivatives in creating compounds with significant biological activities (Radi et al., 2019). Similarly, the work by Odame et al. (2015) on the characterization of amino acid derivatives of benzoyl isothiocyanate sheds light on the structural and reactivity aspects of such compounds, which are crucial for their application in various scientific domains (Odame et al., 2015).

Material Science and Polymers In the realm of material science, the synthesis of novel liquid crystalline polymers with cross-linked network structures from cardanol and azobenzene groups, as investigated by Saminathan and Pillai (2000), demonstrates the application of benzoic acid derivatives in developing advanced materials with potential uses in electronic and photonic devices (Saminathan & Pillai, 2000).

Biosynthesis and Biological Studies The biosynthesis of 3,5-AHBA-derived natural products, as reviewed by Kang, Shen, and Bai (2012), and the development of a biosensor for the detection of benzoic acid derivatives in Saccharomyces cerevisiae by Castaño-Cerezo et al. (2020), highlight the biological significance of benzoic acid derivatives. These studies illustrate the critical role these compounds play in the biosynthesis of natural products and their potential in biotechnological applications, such as biosensors and metabolic engineering (Kang, Shen, & Bai, 2012); (Castaño-Cerezo et al., 2020).

Future Directions

There is potential for “4-[(Propanoylcarbamothioyl)amino]benzoic acid” and similar compounds to be explored for their antimicrobial and cytotoxic properties.